molecular formula C24H24N4O2S2 B11132111 5-{(Z)-1-[2-(isobutylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-3-phenethyl-2-thioxo-1,3-thiazolan-4-one

5-{(Z)-1-[2-(isobutylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-3-phenethyl-2-thioxo-1,3-thiazolan-4-one

Cat. No.: B11132111
M. Wt: 464.6 g/mol
InChI Key: XAZNBXLRZAMWHB-RGEXLXHISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a heterocyclic derivative featuring a pyrido[1,2-a]pyrimidin-4-one core conjugated to a 1,3-thiazolan-4-one ring via a (Z)-configured methylidene bridge. Key structural elements include:

  • Pyrido[1,2-a]pyrimidin-4-one moiety: A bicyclic system with a ketone group at position 4 and an isobutylamino substituent at position 2.
  • Thiazolanone ring: A five-membered sulfur-containing ring with a thioxo group at position 2 and a phenethyl substituent at position 3. The stereospecific (Z)-configuration of the methylidene group is critical for molecular interactions, as it influences spatial orientation and electronic properties .

Properties

Molecular Formula

C24H24N4O2S2

Molecular Weight

464.6 g/mol

IUPAC Name

(5Z)-5-[[2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one

InChI

InChI=1S/C24H24N4O2S2/c1-16(2)15-25-21-18(22(29)27-12-7-6-10-20(27)26-21)14-19-23(30)28(24(31)32-19)13-11-17-8-4-3-5-9-17/h3-10,12,14,16,25H,11,13,15H2,1-2H3/b19-14-

InChI Key

XAZNBXLRZAMWHB-RGEXLXHISA-N

Isomeric SMILES

CC(C)CNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CCC4=CC=CC=C4

Canonical SMILES

CC(C)CNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CCC4=CC=CC=C4

Origin of Product

United States

Biological Activity

The compound 5-{(Z)-1-[2-(isobutylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-3-phenethyl-2-thioxo-1,3-thiazolan-4-one presents a unique structural framework that suggests potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships, and relevant case studies.

Structural Overview

The compound features a complex arrangement of functional groups that contribute to its biological activity:

  • Pyrido[1,2-a]pyrimidine moiety : Known for various pharmacological effects.
  • Isobutylamino group : May enhance interaction with biological targets.
  • Thiazole and thioxo groups : Critical for reactivity and biological interactions.

Molecular Characteristics

PropertyValue
Molecular FormulaC20H24N4O2S2
Molecular Weight416.6 g/mol
IUPAC Name(5Z)-3-(2-methylpropyl)-5-[[2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
InChI KeyYJXGAWWDOGWUBB-DHDCSXOGSA-N

Biological Activity

The biological activity of this compound is primarily linked to its structural components. Research has indicated several potential pharmacological effects:

Antitumor Activity

Compounds similar to this structure have shown antitumor properties. For instance, derivatives of pyrido[1,2-a]pyrimidines have been identified as having significant cytotoxic effects against various cancer cell lines. The mechanism often involves the inhibition of key enzymes involved in cell proliferation and survival.

Antimicrobial Properties

The thiazole and thioxo functionalities suggest potential antimicrobial activity. Compounds with similar structures have demonstrated efficacy against a range of pathogens, including bacteria and fungi. The proposed mechanism includes interference with microbial cell wall synthesis or function.

Enzyme Inhibition

Preliminary studies suggest that this compound may act as an inhibitor of specific enzymes such as dihydrofolate reductase (DHFR) and other kinases. Such inhibition can lead to therapeutic applications in treating diseases like cancer and autoimmune disorders.

Case Studies and Research Findings

  • Antitumor Efficacy : A study evaluated the cytotoxic effects of related compounds on human cancer cell lines, revealing IC50 values in the low micromolar range, indicating potent activity (source: PubMed Central) .
  • Antimicrobial Testing : Research highlighted the antimicrobial activity of thiazolidinone derivatives against Staphylococcus aureus and Escherichia coli, suggesting similar potential for the current compound (source: Science.gov) .
  • Mechanistic Insights : Computational docking studies predicted strong binding affinities to DHFR, supporting the hypothesis of enzyme inhibition as a mechanism of action (source: BenchChem) .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations in Pyrido-Pyrimidinone Core
Compound Name Substituent at Position 2 (Pyrido-Pyrimidinone) Key Structural Features
Target Compound Isobutylamino Phenethyl on thiazolanone; (Z)-methylidene bridge
2-(Ethylamino)-3-[(Z)-(3-(2-phenylethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one Ethylamino Phenethyl retained; smaller amino group reduces steric bulk, potentially enhancing solubility
2-(Allylamino)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one Allylamino Isopropyl on thiazolidinone; allyl group introduces π-electrons, altering electronic profile

Key Observations :

  • Isobutylamino vs. Ethylamino: The bulkier isobutyl group in the target compound may enhance binding affinity to hydrophobic pockets in biological targets but reduce solubility compared to ethylamino analogs .
  • Allylamino: The unsaturated allyl group in ’s compound could facilitate conjugation or redox interactions absent in the target compound .
Modifications in the Thiazolanone/Thiazolidinone Ring
Compound Name Substituent at Position 3 (Thiazolanone) Ring Type
Target Compound Phenethyl Thiazolanone
3-[(Z)-(3-Benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(ethylamino)-4H-pyrido[1,2-a]pyrimidin-4-one Benzyl Thiazolidinone

Key Observations :

  • Phenethyl vs.
  • Thiazolanone vs. Thiazolidinone: Thiazolanone (saturated) offers greater rigidity, while thiazolidinone (unsaturated) may enhance resonance stabilization .
Spectral Confirmation
  • NMR: The (Z)-configuration of the methylidene group is confirmed by coupling constants (e.g., $^3J_{H-H}$ values) and NOE correlations .
  • IR: Stretching vibrations at ~1670 cm$^{-1}$ (C=O) and ~1250 cm$^{-1}$ (C=S) validate the thiazolanone and thioxo groups .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.